![molecular formula C12H23NO5 B2858512 1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate CAS No. 2309553-92-0](/img/structure/B2858512.png)
1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate, also known as HMB, is a metabolite of the essential amino acid leucine. HMB has gained interest in the scientific community due to its potential effects on muscle growth and strength.
Scientific Research Applications
Synthesis and Chemical Properties
1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate is involved in complex synthetic pathways aimed at producing various chemical structures with potential applications across different fields. For example, it is used in the synthesis of compounds that are part of fungal xanthone bikaverin studies, illustrating its role in generating biologically active molecules with possible pharmaceutical applications (Iijima et al., 1979). Moreover, its involvement in nitroxide-mediated photopolymerization highlights its utility in materials science for developing novel polymers with unique properties, such as enhanced durability or specialized functions (Guillaneuf et al., 2010).
Biological and Pharmacological Research
In biological and pharmacological research contexts, derivatives of this compound are explored for their herbicidal activity, demonstrating the chemical's relevance in agricultural sciences. Specific geometrical isomers of related compounds have been synthesized and tested for their efficacy in controlling broadleaf weeds, indicating potential for the development of new, more effective herbicides (Hayashi et al., 1990).
Advanced Material Synthesis
This compound is also pivotal in the synthesis of advanced materials, such as mixed-valence oxovanadium (IV/V) dinuclear entities. These materials are of interest for their unique electronic properties, which can be exploited in catalysis, electronic devices, and as probes in chemical research (Mondal et al., 2005). The ability to control the electronic characteristics of such materials through chemical synthesis opens new avenues in materials science, offering potential innovations in various technological applications.
Properties
IUPAC Name |
[1-[(2-hydroxy-4-methoxy-2-methylbutyl)amino]-2-methyl-1-oxopropan-2-yl] acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO5/c1-9(14)18-11(2,3)10(15)13-8-12(4,16)6-7-17-5/h16H,6-8H2,1-5H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOZGWJXCVODCEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)NCC(C)(CCOC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.